Methyl 2-cyclopentyl-5-iodopyrazole-3-carboxylate

• IUPAC Name: methyl 2-cyclopentyl-5-iodopyrazole-3-carboxylate
• InChI: InChI=1S/C10H13IN2O2/c1-15-10(14)8-6-9(11)12-13(8)7-4-2-3-5-7/h6-7H,2-5H2,1H3
• InChI Key: DUJJUOAAUWLKOT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NN1C2CCCC2)I
• Molecular Formula: C10H13IN2O2
• Molecular Weight: 320.13 g/mol

Description

“Methyl 2-cyclopentyl-5-iodopyrazole-3-carboxylate” is likely a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. They are known for their versatility in organic synthesis and medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazoles are generally synthesized through the reaction of α,β-unsaturated carbonyls with hydrazines. The presence of the cyclopentyl and carboxylate groups suggests additional synthetic steps, possibly involving cyclopentadiene and carboxylic acids or their derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrazole ring, an iodine atom attached to one of the carbon atoms in the ring, a cyclopentyl group attached to another carbon atom, and a carboxylate group attached to the third carbon atom.

Chemical Reactions Analysis

Pyrazoles are known for their rich reactivity, linked to their challenging structure, with the possibility of tautomerism. They can undergo various chemical reactions, including substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrazoles generally have high dipole moments due to the polar character of the nitro group.

Future Directions

The study of pyrazole derivatives is a vibrant field with potential for new discoveries in medicinal chemistry and organic synthesis. Future research may focus on exploring the biological activity of this compound and developing more efficient synthesis methods.